molecular formula C10H12O B3379410 2-(1-Phenylethyl)oxirane CAS No. 15701-82-3

2-(1-Phenylethyl)oxirane

Cat. No. B3379410
CAS RN: 15701-82-3
M. Wt: 148.2 g/mol
InChI Key: RFZVYPYZFJZRQK-UHFFFAOYSA-N
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Description

2-(1-Phenylethyl)oxirane, also known as styrene oxide, is an organic compound that belongs to the class of epoxides. It has a chemical formula of C10H12O and a molecular weight of 148.2 .


Synthesis Analysis

The synthesis of 2-(1-Phenylethyl)oxirane has been reported in several studies. For instance, Ghosh et al. described an enantiospecific synthesis of 2-(1-Phenylethyl)oxirane, utilizing readily available diethyl D-tartrate . Another study reported the efficient synthesis of azidoalkyl oxiranes in an enantiomerically pure form .


Molecular Structure Analysis

The molecular structure of 2-(1-Phenylethyl)oxirane consists of a three-membered ring containing an oxygen atom (an oxirane ring), attached to a phenylethyl group . The structure has been analyzed using various techniques, including density functional theory (DFT) at the B3LYP/6-31+G** level .


Chemical Reactions Analysis

The chemical reactions involving 2-(1-Phenylethyl)oxirane have been studied extensively. One of the key reactions is the ring-opening reaction of oxirane by carboxylic acid, initiated by a tertiary amine . This reaction is commonly used in the synthesis of oxirane resins, composite materials, and plasticizers .

Mechanism of Action

The mechanism of the ring-opening reaction of oxirane by carboxylic acid involves a series of parallel consecutive stages: (1) quaternization of tertiary amine by activated oxirane; (2) carboxylate anion participation in ring-opening of both nonactivated and activated oxirane .

Future Directions

The future directions for research on 2-(1-Phenylethyl)oxirane could involve further exploration of its synthesis methods, reaction mechanisms, and potential applications. For instance, the combination of oxiranes and oxetanes to enhance kinetics and improve physical properties of polymer films is a promising area of research .

properties

IUPAC Name

2-(1-phenylethyl)oxirane
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H12O/c1-8(10-7-11-10)9-5-3-2-4-6-9/h2-6,8,10H,7H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RFZVYPYZFJZRQK-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C1CO1)C2=CC=CC=C2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H12O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

148.20 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(1-Phenylethyl)oxirane

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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